Cas no 13894-63-8 ((2E)-2-Hexenoic Acid Methyl Ester)

• Product Name: (2E)-2-Hexenoic Acid Methyl Ester
• CAS No: 13894-63-8
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD00048798
• CID: 87200
• Update Time: 2025-06-08

(2E)-2-Hexenoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl trans-2-hexenoate
• 2-Hexenoic acid methyl ester
• (2E)-2-Hexenoic Acid Methyl Ester
• METHYL TRANS-2-HEXENOATE, 98
• methyl(E)-hex-2-enoate
• Methyl (E)-2-hexenoate
• Methyl (2E)-2-hexenoate
• (E)-Methyl hex-2-enoate
• methylester,(e)-2-hexenoicaci
• methylester,(E)-2-Hexenoicacid
• (E)-Hex-2-enoicacidmethylester
• 2-Hexenoicacid,methylester,(E)-

• MDL： MFCD00048798
• Inchi： 1S/C7H12O2/c1-3-4-5-6-7(8)9-2/h5-6H,3-4H2,1-2H3/b6-5+
• InChI Key： GFUGBRNILVVWIE-AATRIKPKSA-N
• SMILES： CCC/C=C/C(OC)=O
• BRN： 1700768

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0,915 g/cm3
• Boiling Point: 57-58°C 13mm
• Flash Point: 45°C
• Refractive Index: 1.4330
• PSA: 26.30000
• LogP: 1.51570
• Solubility: Unable or difficult to mix

(2E)-2-Hexenoic Acid Methyl Ester Security Information

• Hazardous Material transportation number：UN 3272
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Safety Term：S26;S36
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on (2E)-2-Hexenoic Acid Methyl Ester

Recent Advances in the Study of (2E)-2-Hexenoic Acid Methyl Ester (CAS: 13894-63-8) in Chemical Biology and Pharmaceutical Research

The compound (2E)-2-Hexenoic Acid Methyl Ester (CAS: 13894-63-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This ester derivative of hexenoic acid is characterized by its alpha,beta-unsaturated carbonyl system, which plays a crucial role in various biological interactions and chemical reactions. Recent studies have explored its utility in drug development, fragrance synthesis, and as a key intermediate in organic synthesis. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

One of the most notable advancements in the study of (2E)-2-Hexenoic Acid Methyl Ester is its role in antimicrobial and antifungal applications. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory effects against a range of pathogenic bacteria and fungi, including *Staphylococcus aureus* and *Candida albicans*. The researchers attributed this activity to the compound's ability to disrupt microbial cell membranes and interfere with essential enzymatic processes. These findings suggest that (2E)-2-Hexenoic Acid Methyl Ester could serve as a promising lead compound for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

In addition to its antimicrobial properties, (2E)-2-Hexenoic Acid Methyl Ester has been investigated for its potential in cancer therapy. A recent study in *Bioorganic & Medicinal Chemistry Letters* reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, including breast and colon cancer cells. Mechanistic studies revealed that the compound induces apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). These results underscore the therapeutic potential of (2E)-2-Hexenoic Acid Methyl Ester in oncology, although further in vivo studies are needed to validate these findings.

The chemical synthesis and optimization of (2E)-2-Hexenoic Acid Methyl Ester have also been areas of active research. A 2022 paper in *Tetrahedron Letters* described an efficient, scalable method for the synthesis of this compound using palladium-catalyzed cross-coupling reactions. This approach offers several advantages, including high yield, mild reaction conditions, and minimal byproducts. Such advancements in synthetic methodologies are critical for enabling the large-scale production of (2E)-2-Hexenoic Acid Methyl Ester, which is essential for its broader application in pharmaceutical and industrial settings.

Beyond its biomedical applications, (2E)-2-Hexenoic Acid Methyl Ester is also valued in the fragrance and flavor industry. Its fruity, green odor profile makes it a popular ingredient in perfumes and food additives. Recent research has focused on optimizing its production through biotechnological approaches, such as enzymatic esterification and microbial fermentation. These methods not only improve the sustainability of the production process but also enhance the purity and consistency of the final product.

In conclusion, (2E)-2-Hexenoic Acid Methyl Ester (CAS: 13894-63-8) represents a versatile compound with significant potential in multiple domains, including pharmaceuticals, synthetic chemistry, and industrial applications. The latest research highlights its antimicrobial, anticancer, and synthetic utility, paving the way for future investigations and commercial exploitation. As the scientific community continues to explore its properties and applications, this compound is likely to play an increasingly important role in advancing chemical biology and pharmaceutical science.